Disiloxane, 1,3-bis[2-(1,3-dioxolan-2-yl)ethyl]-1,1,3,3-tetramethyl-

• CAS RN: 337357-55-8
• Molecular Formula: C14H30O5Si2
• Molecular Weight: 334.55 g/mol
• IUPAC Name: 2-(1,3-dioxolan-2-yl)ethyl-[2-(1,3-dioxolan-2-yl)ethyl-dimethylsilyl]oxy-dimethylsilane
• InChI: InChI=1S/C14H30O5Si2/c1-20(2,11-5-13-15-7-8-16-13)19-21(3,4)12-6-14-17-9-10-18-14/h13-14H,5-12H2,1-4H3
• InChI Key: YQMGUWVPVKYHII-UHFFFAOYSA-N
• SMILES: C[Si](C)(CCC1OCCO1)O[Si](C)(C)CCC2OCCO2

Description

Disiloxane, also known by its systematic name, is a silicon-based compound with the chemical formula C14H30O5Si2 . It is a mixture of endo and exo isomers . The compound features two silicon atoms connected by an oxygen bridge, and it contains two 1,3-dioxolane moieties attached to the silicon centers .

Physical And Chemical Properties Analysis

• Boiling Point : Approximately 272-303°C .
• Density : 0.944 g/mL at 25°C .
• Refractive Index (n20/D) : 1.483 .

Safety and Hazards

• Storage Class : Combustible liquids (Class Code 10) .
• WGK (Water Danger/Protection) : WGK 3 (moderately hazardous to water) .
• Flash Point : 110°C (closed cup) .
• Personal Protective Equipment : Use a dust mask type N95 (US), eyeshields, and gloves when handling .